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Compound of Interest

Compound Name: 5,5-DIMETHYLHEXANAL

Cat. No.: B6155269

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemicals are paramount. This document provides essential, immediate safety and
logistical information, including operational and disposal plans for 5,5-DIMETHYLHEXANAL.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5,5-DIMETHYLHEXANAL is
provided below.[1][2][3]

Property Value

Molecular Formula C8H160

Molecular Weight 128.21 g/mol [1][4]

Density 0.811+0.06 g/cm3 (Predicted)[3]
Boiling Point 160.5+9.0 °C (Predicted)[3]

Water Solubility 5.77 g/l at 20.3 °C[5]

Vapor Pressure 13 hPa at 25 °C[5]

Autoignition Temperature 205 °C at 1,004.7 - 1,020.5 hPa[5]

Hazard Identification and GHS Classification
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5,5-DIMETHYLHEXANAL is classified as a flammable liquid and vapor that causes skin and
serious eye irritation, and may cause respiratory irritation.[1][5][6][7]

GHS Classification Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor[1][5][7]
Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1][5][7]
Serious eye damage/eye irritation (Category 2) H319: Causes serious eye irritation[1][5][ 7]

Specific target organ toxicity, single exposure; ] o
i S H335: May cause respiratory irritation[1]
Respiratory tract irritation (Category 3)

Operational Plan: Handling Protocol
Adherence to a strict handling protocol is crucial to ensure safety.
1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5,5-DIMETHYLHEXANAL.:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a
full-face shield.[8]

Protects against splashes that
can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[8][9] Latex gloves

are not recommended.[8]

Prevents skin contact which

can cause irritation.[1]

Body Protection

A lab coat with long sleeves or

a chemical protective apron.[8]

Protects against skin exposure

from splashes.

Footwear

Closed-toe and heel shoes

made of impervious material.

[8]

Protects feet from spills.

Respiratory Protection

May be required for large spills
or in case of inadequate

ventilation.[8]

Prevents respiratory tract

irritation from vapors.[1]

. Engineering Controls

Ventilation: Always handle 5,5-DIMETHYLHEXANAL in a well-ventilated area, preferably
inside a chemical fume hood.[10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[7][11] Use spark-proof tools and explosion-proof equipment.[6][11]

Static Discharge: Take precautionary measures against static discharge.[5][11]

. Handling Procedure

Review the Safety Data Sheet (SDS) before work.

Ensure all necessary PPE is worn correctly.

Ground/bond container and receiving equipment.[5]
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Avoid contact with skin, eyes, and clothing.[7]

Avoid breathing vapors or mist.[6]

Keep the container tightly closed when not in use.[5]

Wash hands thoroughly after handling.[5][7]

Experimental Workflow for Handling 5,5-DIMETHYLHEXANAL
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Workflow for Safe Handling of 5,5-DIMETHYLHEXANAL

Preparation

Review SDS

Don Appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat)

Prepare Well-Ventilated Area
(Chemical Fume Hood)

Proceed to Handling

Handling

Ground/Bond Containers

Dispense Chemical

Potential Spill

liyost-Handling & Spill Response

Tightly Seal Container After Use
\

(Evacuate Area) L(Wash Hands Thnroughly)

(Use Absorbent Material for Cleanup) (Decontaminate Work Area)

End of Procedure

Disposal
A4 P

Dispose of Waste Properl ( aloz) Wasis Canima
P perly {Hazardous Waste: 5,5-DIMETHYLHEXANAL'

Store in a Compatible,
Sealed Container

> (Arrange for Professional Disposal)

Click to download full resolution via product page
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Caption: This diagram outlines the key steps for the safe handling of 5,5-
DIMETHYLHEXANAL, from preparation to disposal.

Disposal Plan

Proper disposal of 5,5-DIMETHYLHEXANAL is critical to prevent environmental contamination
and ensure regulatory compliance.

1. Unused or Surplus Chemical

Unused 5,5-DIMETHYLHEXANAL must be disposed of as hazardous waste.[10]

Labeling: Clearly label the container as "Hazardous Waste: 5,5-DIMETHYLHEXANAL".[12]
Packaging: Keep the chemical in its original or a compatible, tightly sealed container.[10][12]

Storage: Store the waste container in a designated, well-ventilated, and secure area,
segregated from incompatible materials.[12]

Collection: Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.[10]

. Spent Solutions and Contaminated Materials

Aqueous Solutions: Depending on local regulations and the concentration, aqueous
solutions containing 5,5-DIMETHYLHEXANAL may require neutralization before disposal.
Consult with your institution's EHS department for approved procedures.[10]

Contaminated Materials: Any materials, such as absorbent pads, gloves, or lab coats, that
come into contact with 5,5-DIMETHYLHEXANAL should be collected in a sealed bag or
container, labeled as hazardous waste, and disposed of according to institutional guidelines.

Emergency Procedures

e Spills: In the event of a spill, evacuate the area and remove all ignition sources.[6][11] Use
inert absorbent material (e.g., sand, silica gel) to contain the spill.[11] Collect the absorbed
material in a suitable, closed container for disposal.[6][11] Ensure adequate ventilation.[11]
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o First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water.[5][7] If skin irritation persists, seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention from an
ophthalmologist.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
[6] Seek immediate medical attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5,5-DIMETHYLHEXANAL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6155269#personal-protective-equipment-for-
handling-5-5-dimethylhexanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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